Cas no 1361770-72-0 (5-bromo-6-(trifluoromethoxy)pyridin-2-amine)

• Product Name: 5-bromo-6-(trifluoromethoxy)pyridin-2-amine
• CAS No: 1361770-72-0
• MF: C₆H₄BrF₃N₂O
• MW: 257.007970809937
• CID: 4593266
• Update Time: 2025-11-02

5-bromo-6-(trifluoromethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-(trifluoromethoxy)pyridin-2-amine

• Inchi： 1S/C6H4BrF3N2O/c7-3-1-2-4(11)12-5(3)13-6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： IUBVIIHJCPSWEI-UHFFFAOYSA-N
• SMILES： C1(N)=NC(OC(F)(F)F)=C(Br)C=C1

Additional information on 5-bromo-6-(trifluoromethoxy)pyridin-2-amine

Recent Advances in the Study of 5-bromo-6-(trifluoromethoxy)pyridin-2-amine (CAS: 1361770-72-0)

The compound 5-bromo-6-(trifluoromethoxy)pyridin-2-amine (CAS: 1361770-72-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its bromo and trifluoromethoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of research involving 5-bromo-6-(trifluoromethoxy)pyridin-2-amine is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of this compound into inhibitor scaffolds has shown enhanced selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this amine exhibited nanomolar inhibitory activity against specific tyrosine kinases, with improved pharmacokinetic profiles compared to existing drugs.

In addition to its applications in oncology, 5-bromo-6-(trifluoromethoxy)pyridin-2-amine has been investigated for its antimicrobial properties. Researchers have synthesized a series of analogs and evaluated their efficacy against resistant bacterial strains. Preliminary results indicate that these compounds disrupt bacterial cell wall synthesis, offering a potential pathway for addressing antibiotic resistance. A recent preprint on bioRxiv highlights the compound's synergistic effects when combined with conventional antibiotics, suggesting its utility in combination therapies.

The synthetic routes to 5-bromo-6-(trifluoromethoxy)pyridin-2-amine have also been optimized in recent years. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. These improvements are critical for supporting its broader application in medicinal chemistry and industrial-scale drug development.

Looking ahead, the versatility of 5-bromo-6-(trifluoromethoxy)pyridin-2-amine positions it as a valuable tool in drug discovery. Ongoing research aims to explore its potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. Furthermore, computational studies are being employed to predict its interactions with various biological targets, which could accelerate the identification of new drug candidates.

In conclusion, the compound 5-bromo-6-(trifluoromethoxy)pyridin-2-amine (CAS: 1361770-72-0) represents a promising scaffold in pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity, underscore its potential to address unmet medical needs. Continued investigation into its mechanisms of action and optimization of its derivatives will likely yield significant advancements in the coming years.